Cas no 1806327-85-4 (3-Cyano-2-methyl-4-nitrophenylacetic acid)
3-Cyano-2-methyl-4-nitrophenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyano-2-methyl-4-nitrophenylacetic acid
-
- Inchi: 1S/C10H8N2O4/c1-6-7(4-10(13)14)2-3-9(12(15)16)8(6)5-11/h2-3H,4H2,1H3,(H,13,14)
- InChI Key: FNRDQTGCDOHJJD-UHFFFAOYSA-N
- SMILES: OC(CC1C=CC(=C(C#N)C=1C)[N+](=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 341
- XLogP3: 1.3
- Topological Polar Surface Area: 107
3-Cyano-2-methyl-4-nitrophenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010010609-1g |
3-Cyano-2-methyl-4-nitrophenylacetic acid |
1806327-85-4 | 97% | 1g |
1,504.90 USD | 2021-07-06 |
3-Cyano-2-methyl-4-nitrophenylacetic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 3-Cyano-2-methyl-4-nitrophenylacetic acid
Comprehensive Overview of 3-Cyano-2-methyl-4-nitrophenylacetic acid (CAS No. 1806327-85-4): Properties, Applications, and Research Insights
3-Cyano-2-methyl-4-nitrophenylacetic acid (CAS No. 1806327-85-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrophenylacetic acid derivative combines a cyano group and a methyl substituent, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in developing kinase inhibitors and anti-inflammatory agents.
The compound's molecular structure (C10H8N2O4) features a phenylacetic acid backbone with strategic modifications at the 2-, 3-, and 4-positions. The electron-withdrawing nitro group at the para position enhances reactivity in nucleophilic substitution reactions, while the cyano group offers opportunities for further functionalization. These characteristics make 1806327-85-4 valuable for constructing complex heterocycles, addressing current demands in fragment-based drug design and medicinal chemistry optimization.
Recent patent analyses reveal growing interest in 3-Cyano-2-methyl-4-nitrophenylacetic acid for developing targeted cancer therapies. Its ability to modulate protein-protein interactions aligns with trends in precision medicine, particularly in oncology research. The compound's structural rigidity and hydrogen-bonding capacity make it suitable for designing inhibitors against challenging biological targets, responding to the pharmaceutical industry's need for novel scaffold development.
In material science applications, CAS 1806327-85-4 demonstrates potential as a precursor for functionalized polymers and coordination complexes. The nitrophenyl moiety enables photophysical studies, while the carboxylic acid group facilitates surface modification—properties increasingly relevant for advanced material engineering and nanotechnology applications. These dual applications in life sciences and materials research position this compound as a multidisciplinary research tool.
Synthetic accessibility remains a key advantage of 3-Cyano-2-methyl-4-nitrophenylacetic acid. Most published routes involve stepwise functionalization of commercially available phenylacetic acid derivatives, with yields exceeding 75% in optimized procedures. The development of green chemistry protocols for its production reflects broader industry shifts toward sustainable synthesis, addressing environmental concerns without compromising molecular complexity.
Analytical characterization of 1806327-85-4 typically employs HPLC-MS for purity assessment and NMR spectroscopy for structural confirmation. The compound's stability profile allows for standard storage conditions, though recommendations suggest protection from prolonged light exposure due to the nitroaromatic system. These practical handling considerations make it accessible for routine laboratory use while maintaining research reproducibility.
Emerging studies explore the structure-activity relationships of 3-Cyano-2-methyl-4-nitrophenylacetic acid derivatives in modulating biological pathways. Preliminary computational modeling suggests favorable ADMET properties for lead optimization, particularly in CNS drug development. This aligns with current pharmaceutical priorities addressing blood-brain barrier penetration challenges, making the compound relevant for neuropharmacology research.
The commercial availability of CAS 1806327-85-4 from specialty chemical suppliers has increased significantly since 2020, reflecting growing research demand. Current pricing trends indicate its positioning as a premium research chemical, with bulk quantities becoming more accessible for industrial-scale applications. This availability supports its adoption across diverse research programs investigating small molecule therapeutics and functional materials.
Future research directions for 3-Cyano-2-methyl-4-nitrophenylacetic acid may explore its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. The compound's balanced polarity and functional group diversity make it suitable for designing bifunctional molecules, addressing current challenges in targeted protein degradation strategies. Such applications would further establish its importance in modern drug discovery platforms.
1806327-85-4 (3-Cyano-2-methyl-4-nitrophenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)